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Compound of Interest

Compound Name: 1-Methoxyheptane

Cat. No.: B13389018

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1-methoxyheptane, a simple
aliphatic ether, and its potential role in fragrance formulation. This document details its
chemical and physical properties, olfactory profile, and recommended evaluation protocols for
its application in various consumer products. While specific quantitative performance data for 1-
methoxyheptane is limited in publicly available literature, this guide incorporates data from
similar aliphatic ethers and established industry standards to provide a thorough framework for
its assessment and use.

Introduction to 1-Methoxyheptane in Fragrance

1-Methoxyheptane (also known as methyl heptyl ether) is an aliphatic ether that can be
utilized in fragrance formulations to impart specific olfactory characteristics and modify the
overall scent profile. Ethers are known in perfumery for their volatility, which often contributes to
the top notes of a fragrance, and their solvent properties, aiding in the blending of other raw
materials.[1] Their relative stability also makes them suitable for a variety of product bases.[1]

Olfactory Profile

While detailed sensory data for 1-methoxyheptane is not extensively published, the general
profile for simple aliphatic ethers is often described as light, fresh, and ethereal, with potential
fruity or green nuances.[1] A related compound, 1-methoxyheptane-3-thiol, is noted for its
floral, green, and gardenia-like scent, suggesting that the methoxyheptane structure can
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contribute to complex and desirable aromas.[2] For the purpose of these notes, the olfactory

character of 1-methoxyheptane will be considered as a fresh, slightly green, and ethereal top

note modifier.

Physicochemical Properties

A summary of the key physicochemical properties of 1-methoxyheptane is provided in the

table below. These properties are crucial for predicting its behavior in fragrance formulations,

including its evaporation rate and solubility.

Property Value Reference

Chemical Name 1-Methoxyheptane --INVALID-LINK--

Synonyms Methyl heptyl ether --INVALID-LINK--

CAS Number 629-32-3 --INVALID-LINK--

Molecular Formula C8H180 --INVALID-LINK--

Molecular Weight 130.23 g/mol --INVALID-LINK--

Appearance Colorless liquid (presumed) General property of similar
ethers

Boiling Point 150.5 °C at 760 mmHg LookChem

Vapor Pressure 4.87 mmHg at 25°C LookChem

Flash Point 35.8°C LookChem

Solubility Soluble in oils and ethanol General property of ethers[1]

Applications in Fragrance Formulation

Based on its properties, 1-methoxyheptane is best suited as a top note modifier in various

fragrance applications. Its volatility suggests a fast-evaporating character that can provide an

initial lift to a fragrance.

Recommended Usage Levels
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Specific usage levels for 1-methoxyheptane are not widely documented. However, based on
data for similar aliphatic ethers used in perfumery, the following are suggested starting

concentrations for evaluation:

Application Recommended Concentration (% wiw)
Fine Fragrance (Alcohol-based) 0.1-20

Body Lotion / Cream 0.05-0.5

Soap (Bar and Liquid) 0.1-1.0

Shampoo / Conditioner 0.05-0.5

Air Care Products 0.2-2.0

Note: These are starting recommendations and should be optimized based on sensory and
stability testing.

Blending Properties

1-Methoxyheptane, as a simple ether, is expected to be an excellent solvent for a wide range
of fragrance raw materials, aiding in the creation of homogenous blends.[1] It is likely to blend
well with citrus, fruity, green, and floral notes, enhancing their initial impact and diffusion.

Experimental Protocols

The following protocols are designed to thoroughly evaluate the performance and stability of 1-
methoxyheptane in fragrance formulations.

Sensory Analysis Protocol

This protocol outlines a method for the sensory evaluation of 1-methoxyheptane by a trained

panel.

Objective: To characterize the olfactory profile of 1-methoxyheptane and its impact on a model

fragrance.

Materials:
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e 1-Methoxyheptane
o Ethanol (perfumer's grade)
o Standard fragrance blotters
o Asimple fragrance base (e.g., a blend of citrus and floral notes)
e Glass beakers and stirring rods
e Pipettes
Procedure:
e Preparation of Samples:
o Prepare a 10% dilution of 1-methoxyheptane in ethanol.
o Prepare the model fragrance base.

o Prepare a second version of the model fragrance base containing 1% 1-
methoxyheptane.

o Evaluation:

[e]

Dip fragrance blotters into each of the three preparations.

o Present the blotters to a panel of at least five trained sensory analysts in a well-ventilated,
odor-free room.

o Panelists should evaluate the samples at three time points: immediately after dipping (top
notes), after 15 minutes (heart notes), and after 1 hour (dry down).

o Panelists will rate the intensity of various scent descriptors (e.g., green, fruity, ethereal,
fresh, sweet) on a scale of 1 to 10.

o Panelists will also provide qualitative descriptions of the scent and its evolution over time.

Data Analysis:
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o Average the intensity ratings for each descriptor at each time point.

o Compile and analyze the qualitative descriptions to create a comprehensive olfactory profile.
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Sample Preparation

10% 1-Methoxyheptane . Model Fragrance Base with
in Ethanol = S 1% 1-Methoxyheptane

Sensory E yvaluation

Dip Blotters
Present to Panel

Evaluate at T=0, T=15min, T=1hr

/ Data Analysis \

Rate Intensity of Descriptors Provide Qualitative Descriptions

Analyze and Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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